Cas no 1804489-72-2 (Methyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1804489-72-2
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4807556
• Update Time: 2025-05-26

Methyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-17-8(16)3-5-2-6(11)7(4-14)15-9(5)10(12)13/h2,10H,3-4,14H2,1H3
• InChI Key： MBKPAOVZYNMKDW-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC(=O)OC)C(C(F)F)=NC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate

Methyl 2-(Aminomethyl)-3-Chloro-6-(Difluoromethyl)pyridine-5-acetate (CAS No. 1804489-72-2): An Overview

Methyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1804489-72-2) is a versatile organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a chloro substituent, a difluoromethyl group, and an aminomethyl functionality imparts distinct chemical properties that make it an attractive candidate for various biological studies.

The molecular structure of Methyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate is composed of a pyridine ring, which is a common scaffold in many bioactive molecules. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and pharmacokinetic properties of drug candidates. This is crucial for ensuring that the compound remains active and bioavailable in vivo. Additionally, the aminomethyl group provides a reactive site for further functionalization, allowing for the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, there has been increasing interest in the use of fluorinated compounds in drug discovery due to their unique properties. The difluoromethyl group, for instance, can mimic the effects of a carbonyl group while offering improved metabolic stability and reduced toxicity. This makes Methyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate an ideal starting point for the development of new drugs targeting various diseases.

The presence of the chloro substituent also plays a crucial role in modulating the biological activity of the compound. Chlorine atoms can influence the lipophilicity and electronic properties of molecules, which are important factors in determining their pharmacological behavior. Studies have shown that chlorinated compounds often exhibit enhanced binding affinity to biological targets, making them valuable leads in drug design.

Methyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate has been evaluated in several preclinical studies for its potential therapeutic applications. One notable area of research is its use as a lead compound for developing new treatments for neurological disorders. The compound's ability to cross the blood-brain barrier and its interaction with specific neurotransmitter systems make it a promising candidate for addressing conditions such as Alzheimer's disease and Parkinson's disease.

In addition to neurological applications, this compound has also shown promise in oncology research. Preclinical studies have demonstrated that derivatives of Methyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate exhibit potent antitumor activity against various cancer cell lines. The mechanism of action appears to involve modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthetic accessibility of Methyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate is another factor contributing to its appeal as a research tool. The compound can be synthesized using well-established methods from readily available starting materials. This allows researchers to easily prepare large quantities for extensive biological testing and optimization.

In conclusion, Methyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1804489-72-2) represents a promising platform for the development of novel therapeutic agents. Its unique combination of structural features makes it suitable for a wide range of applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its potential benefits and refine its properties for clinical use.